Cas no 63768-47-8 (5,6-Dihydro-7,8-dimethyl-4,5-dioxo-4H-pyrano3,2-cquinoline-2-carboxylic Acid)

• Product Name: 5,6-Dihydro-7,8-dimethyl-4,5-dioxo-4H-pyrano3,2-cquinoline-2-carboxylic Acid
• CAS No: 63768-47-8
• MF: C₁₅H₁₁NO₅
• MW: 285.251544237137
• CID: 1658227
• PubChem ID: 152032
• Update Time: 2025-04-21

5,6-Dihydro-7,8-dimethyl-4,5-dioxo-4H-pyrano3,2-cquinoline-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7,8-dimethyl-4,5-dioxo-6h-pyrano[3,2-c]quinoline-2-carboxylic Acid
• Bay w 8199
• AC1L47J5
• CTK5B9845
• AG-G-37415
• MY 1250
• MY-1250
• RP29920
• DTXSID00213214
• 7,8-Dimethyl-4,5-dioxo-5,6-dihydro-4h-pyrano[3,2-c]quinoline-2-carboxylic acid
• 63768-47-8
• 4H-Pyrano(3,2-c)quinoline-2-carboxylic acid, 5,6-dihydro-7,8-dimethyl-4,5-dioxo-
• 5,6-Dihydro-7,8-dimethyl-4,5-dioxo-4H-pyrano[3,2-c]quinoline-2-carboxylic Acid
• SCHEMBL2994308
• SCHEMBL11385272
• J-519061
• 5,6-Dihydro-7,8-dimethyl-4,5-dioxo-4H-pyrano3,2-cquinoline-2-carboxylic Acid

• Inchi： 1S/C15H11NO5/c1-6-3-4-8-12(7(6)2)16-14(18)11-9(17)5-10(15(19)20)21-13(8)11/h3-5H,1-2H3,(H,16,18)(H,19,20)
• InChI Key： KKCFYNQIBLXNSC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2C(NC3C(C)=C(C)C=CC=3C1=2)=O)=O

Computed Properties

• Exact Mass: 285.06400
• Monoisotopic Mass: 285.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 606.8±55.0 °C at 760 mmHg
• Flash Point: 320.8±31.5 °C
• PSA: 100.63000
• LogP: 2.36180
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

5,6-Dihydro-7,8-dimethyl-4,5-dioxo-4H-pyrano3,2-cquinoline-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyranoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Pyranoquinolines